Cas no 21947-21-7 ((S)-Benzyl (1-cyano-2-phenylethyl)carbamate)

• Product Name: (S)-Benzyl (1-cyano-2-phenylethyl)carbamate
• CAS No: 21947-21-7
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 51926
• PubChem ID: 14060562
• Update Time: 2025-04-18

(S)-Benzyl (1-cyano-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (1-cyano-2-phenylethyl)carbamate
• N-[(1S)-1-Cyano-2-phenylethyl]carbamic acid benzyl ester
• Carbamic acid, N-[(1S)-1-cyano-2-phenylethyl]-, phenylmethyl ester
• BENZYL N-[(1S)-1-CYANO-2-PHENYLETHYL]CARBAMATE
• SCHEMBL392814
• DTXSID30555199
• (S)-benzyl 1-cyano-2-phenylethylcarbamate
• 21947-21-7
• Benzyl [(1S)-1-cyano-2-phenylethyl]carbamate
• AKOS005146167
• (S)-Benzyl(1-cyano-2-phenylethyl)carbamate
• AKOS015840715
• CHEMBL4587430

• MDL： MFCD03094754
• Inchi： 1S/C17H16N2O2/c18-12-16(11-14-7-3-1-4-8-14)19-17(20)21-13-15-9-5-2-6-10-15/h1-10,16H,11,13H2,(H,19,20)/t16-/m0/s1
• InChI Key： OYNUPIUEKUPWOE-INIZCTEOSA-N
• SMILES： O(C(N[C@H](C#N)CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.175
• Melting Point: 135-136 ºC
• Boiling Point: 494.929 °C at 760 mmHg
• Flash Point: 253.124 °C
• Refractive Index: 1.58
• PSA: 62.12000
• LogP: 3.43858

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives